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An In-depth Technical Guide to the Physical and Chemical Properties of Stannous Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stannous acetate, also known as tin(II) acetate with the chemical formula Sn(CH₃COO)₂, is an

inorganic salt where tin is in the +2 oxidation state.[1] It is a versatile compound utilized across

various chemical and industrial sectors, primarily for its properties as a reducing agent and a

catalyst.[1] In the context of materials science and drug development, it serves as a critical

precursor for the synthesis of tin-based materials, including catalysts and nanoparticles, and

finds application in specialized formulations such as oral care products.[2][3]

This document provides a comprehensive overview of the core physical and chemical

properties of stannous acetate, detailed experimental protocols for its synthesis and analysis,

and a summary of its key reactive behaviors. All data is presented to support research and

development activities.

Physical Properties
Stannous acetate is a white to off-white crystalline solid that is sensitive to moisture and air. Its

physical characteristics are summarized in the tables below. Care must be taken during

handling and storage to maintain its chemical integrity, typically by keeping it in a cool, dry

place under an inert atmosphere.[4]
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General and Physical Data
Property Value Reference(s)

Appearance
White to off-white crystalline

solid/powder
[5]

Molecular Formula C₄H₆O₄Sn [5][6]

Molecular Weight 236.80 g/mol [5][6]

Density 2.310 g/cm³ [5]

Melting Point 180 - 183 °C (356 - 361.4 °F) [5][7]

Solubility Data
Stannous acetate exhibits limited solubility in aqueous solutions due to hydrolysis. It is,

however, soluble in certain organic solvents and acidic solutions.

Solvent Solubility Reference(s)

Water Decomposes [2][3][5]

Dilute Hydrochloric Acid Soluble [2][3]

Dimethyl Sulfoxide (DMSO) Soluble [2][3]

Methanol Soluble [2][3]

Chemical Properties and Reactivity
The chemistry of stannous acetate is dominated by the Sn(II) ion, which can be readily oxidized

and participates in various coordination and decomposition reactions.

Chemical Identifiers
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Identifier Type Value Reference(s)

CAS Number 638-39-1 [5]

EC Number 211-335-9 [5]

PubChem CID 69488 [5][6]

InChI Key
PNOXNTGLSKTMQO-

UHFFFAOYSA-L
[5]

SMILES CC(=O)[O-].CC(=O)[O-].[Sn+2] [5]

Key Chemical Reactions
Stannous acetate is sensitive to its environment and undergoes several key reactions:

Hydrolysis: In the presence of water, stannous acetate decomposes to form tin(II) oxide or

hydrous tin(II) oxide.[5] This reactivity limits its use in aqueous media without stabilizing

agents.

Oxidation: When exposed to air, the tin(II) ion can be oxidized to tin(IV), which affects the

compound's stability and efficacy in chemical reactions.

Thermal Decomposition: When heated, anhydrous stannous acetate decomposes to blue-

black tin(II) oxide.[5] If the material is solvated with acetic acid (Sn(CH₃COO)₂·2CH₃COOH),

heating under normal pressure can lead to disproportionation, yielding products such as

tin(IV) oxide and hydrogen.[5]

Complex Formation: It can form complexes with other acetate salts, such as

KSn(CH₃COO)₃, in the appropriate medium.[5]

Key chemical reactions of stannous acetate.

Experimental Protocols
Synthesis of Stannous Acetate
A common laboratory-scale synthesis involves the reaction of tin(II) oxide with glacial acetic

acid.[5]
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Materials:

Tin(II) oxide (SnO)

Glacial acetic acid (CH₃COOH)

Reaction flask with reflux condenser

Heating mantle

Vacuum filtration apparatus

Procedure:

Tin(II) oxide is dissolved in glacial acetic acid in a round-bottom flask equipped with a reflux

condenser.

The mixture is heated and refluxed. During this process, a solvated intermediate,

Sn(CH₃COO)₂·2CH₃COOH, may form, which can appear as yellow crystals upon cooling.[5]

To obtain the anhydrous white crystals of stannous acetate, the excess acetic acid is

removed by heating the product under reduced pressure.[5]

The final product, Sn(CH₃COO)₂, can be further purified by sublimation under vacuum.[5]
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Workflow for the synthesis of stannous acetate.

Purity Analysis: Gravimetric Determination of Tin
Content
The purity of stannous acetate can be determined by measuring its tin content via gravimetric

analysis. This protocol involves the controlled thermal decomposition of the compound to a
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stable oxide.

Materials:

Stannous acetate sample

Porcelain crucible and lid

Muffle furnace

Analytical balance

Desiccator

Procedure:

Accurately weigh a clean, dry porcelain crucible and lid.

Add a precisely weighed amount of the stannous acetate sample (approx. 0.5-1.0 g) to the

crucible.

Heat the crucible gently at first and then increase the temperature in a muffle furnace to a

high temperature (e.g., 900 °C) to ensure complete conversion of the acetate to tin(IV) oxide

(SnO₂). This ignition process should be performed in an oxidizing atmosphere (air).

Cool the crucible and its contents in a desiccator to room temperature.

Weigh the crucible, lid, and the resulting SnO₂ residue.

Calculate the percentage of tin in the original sample based on the mass of the SnO₂ residue

and the known stoichiometry. The theoretical percentage of tin in Sn(CH₃COO)₂ is

approximately 49.9%.

Handling and Storage of an Air- and Moisture-Sensitive
Compound
Due to its sensitivity, stannous acetate requires handling under an inert atmosphere (e.g.,

nitrogen or argon) using Schlenk line or glovebox techniques to prevent degradation.[8][9]
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Storage: Store in a tightly sealed container in a cool, dry place, preferably inside a desiccator

or glovebox.

Solvent Handling: When preparing solutions, use anhydrous solvents that have been

properly degassed to remove dissolved oxygen and water.[8][9]

Transfers: Solid transfers should be performed quickly or within a glovebox. Solutions are

best handled using syringes or cannulas under a positive pressure of inert gas.[9]

Applications in Research and Development
Stannous acetate is a valuable reagent and precursor in several areas relevant to scientific and

pharmaceutical development.

Catalysis: It functions as an effective Lewis acid catalyst for organic reactions such as

esterification and transesterification, which are fundamental in the synthesis of various

organic molecules, including potential active pharmaceutical ingredients (APIs).[2][3]

Precursor for Materials Synthesis: It is a key starting material for producing other tin-

containing compounds. This includes the synthesis of high-surface-area tin oxide catalysts,

Sn-Cu bimetallic nanoparticles, and tin anodes for thin-film batteries.[2][10]

Oral Care Formulations: Stannous acetate has been incorporated into oral care

compositions, leveraging the properties of the stannous ion.[2][3]
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Key application areas of stannous acetate.

Safety and Handling
Stannous acetate is classified as harmful.[6]

Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[6] It may cause irritation to

the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat. Use in a well-ventilated area or a fume hood to avoid inhalation of dust.

First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to

fresh air. If ingested, seek immediate medical attention.

Always consult the latest Safety Data Sheet (SDS) before handling this chemical.

Conclusion
Stannous acetate is a foundational tin(II) salt with well-defined physical properties and a

reactive chemical nature. Its sensitivity to air and moisture necessitates careful handling, but its
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utility as a catalyst and precursor makes it a valuable compound in synthetic chemistry and

materials science. For professionals in drug development, its primary relevance lies in its

catalytic activity for synthesizing complex organic molecules and its formulation in specialized

applications. The protocols and data provided herein serve as a technical guide for the safe

and effective use of stannous acetate in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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